N-(5,7-dibromo-2-adamantyl)acetamide

• Molecular Formula: C12H17Br2NO
• Molecular Weight: 351.08 g/mol
• IUPAC Name: N-(5,7-dibromo-2-adamantyl)acetamide
• InChI: InChI=1S/C12H17Br2NO/c1-7(16)15-10-8-2-11(13)4-9(10)5-12(14,3-8)6-11/h8-10H,2-6H2,1H3,(H,15,16)
• InChI Key: CPEOVURGMGDUJS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C2CC3(CC1CC(C2)(C3)Br)Br

Description

N-(5,7-dibromo-2-adamantyl)acetamide is a useful research compound. Its molecular formula is C12H17Br2NO and its molecular weight is 351.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To bromine (20 mL, 40 mmol) and aluminum bromide (3.2 g, 20 mmol) was added N-(2-adamantyl)acetamide (4 g, 20 mmol) in portions. The reaction mixture was heated to 90° C. and stirred overnight. The mixture was cooled to rt and poured into ice/water. Satd aq sodium bisulfite was added slowly followed by dilution with CH2Cl2. The organic layer was separated, washed with brine, dried, filtered and concentrated. The crude product was purified by column chromatography to afford N-(5,7-dibromo-2-adamantyl)acetamide (1.98 g, 28%).